5-Methyl-1-(piperidin-3-yl)-1H-pyrazole-4-carboxylic acid

• Molecular Formula: C10H15N3O2
• Molecular Weight: 209.24 g/mol
• IUPAC Name: 5-methyl-1-piperidin-3-ylpyrazole-4-carboxylic acid
• InChI: InChI=1S/C10H15N3O2/c1-7-9(10(14)15)6-12-13(7)8-3-2-4-11-5-8/h6,8,11H,2-5H2,1H3,(H,14,15)
• InChI Key: JEJHTIILYQSIGH-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=NN1C2CCCNC2)C(=O)O

Description

5-Methyl-1-(piperidin-3-yl)-1H-pyrazole-4-carboxylic acid is a heterocyclic compound designed for use as a versatile building block in organic synthesis and medicinal chemistry research. Compounds featuring pyrazole and piperidine rings are recognized as important scaffolds in the development of novel biologically active molecules . The structural features of this compound—incorporating both a carboxylic acid functional group and a secondary amine on the piperidine ring—provide multiple sites for chemical modification, allowing researchers to create diverse libraries of complex molecules for screening purposes . This chemical is classified as a heterocyclic amino acid derivative, a class of molecules that has shown significant value in modern drug discovery . Similar structures are frequently employed in the design and synthesis of potential drug candidates targeting various therapeutic areas, including neurological disorders and inflammation . Furthermore, such heterocyclic hybrids are valuable for the construction of DNA-encoded chemical libraries, which require a high degree of structural diversity for the identification of potent inhibitors against specific biological targets . Researchers can utilize this compound as a key intermediate to develop novel molecular entities for hit-to-lead optimization programs. This product is intended For Research Use Only and is not intended for diagnostic or therapeutic applications.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 5-Methyl-1-(piperidin-3-yl)-1H-pyrazole-4-carboxylic acid typically involves the cyclization of appropriate precursors under controlled conditions. One common method involves the reaction of 3-piperidinylhydrazine with 3-methyl-2-butanone to form the pyrazole ring, followed by carboxylation to introduce the carboxylic acid group. The reaction conditions often include the use of solvents such as ethanol or acetic acid and catalysts like hydrochloric acid or sulfuric acid to facilitate the cyclization and carboxylation processes.

Industrial Production Methods

Industrial production of 5-Methyl-1-(piperidin-3-yl)-1H-pyrazole-4-carboxylic acid may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated systems can enhance the efficiency and yield of the production process. Additionally, purification steps such as recrystallization or chromatography are employed to obtain the compound in high purity.

Chemical Reactions Analysis

Types of Reactions

5-Methyl-1-(piperidin-3-yl)-1H-pyrazole-4-carboxylic acid can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using reagents like potassium permanganate or hydrogen peroxide to form corresponding oxidized derivatives.

Reduction: Reduction reactions can be carried out using agents such as sodium borohydride or lithium aluminum hydride to yield reduced forms of the compound.

Substitution: The compound can participate in substitution reactions where functional groups on the pyrazole ring are replaced with other groups using reagents like halogens or alkylating agents.

Common Reagents and Conditions

Oxidation: Potassium permanganate in acidic or neutral conditions.

Reduction: Sodium borohydride in methanol or lithium aluminum hydride in ether.

Substitution: Halogens (e.g., chlorine, bromine) or alkylating agents (e.g., methyl iodide) in the presence of a base.

Major Products Formed

Oxidation: Oxidized derivatives such as pyrazole-4-carboxylic acid.

Reduction: Reduced derivatives such as pyrazoline.

Substitution: Substituted pyrazole derivatives with various functional groups.

Scientific Research Applications

5-Methyl-1-(piperidin-3-yl)-1H-pyrazole-4-carboxylic acid is a specialty chemical compound with the CAS number 1355740-34-9 . While specific applications and comprehensive case studies for this exact compound are not widely documented in the provided search results, related compounds offer insight into potential uses.

Note: The search results primarily provide chemical specifications, supplier information, and related compounds rather than explicit applications of 5-Methyl-1-(piperidin-3-yl)-1H-pyrazole-4-carboxylic acid.

PROTAC Linker

1-(1-(tert-Butoxycarbonyl)piperidin-3-yl)-1H-pyrazole-4-carboxylic acid, a related compound, is noted for its utility as a rigid linker in PROTAC (Proteolysis Targeting Chimera) development . PROTACs are bifunctional molecules designed for targeted protein degradation, and the linker's rigidity can influence the 3D orientation of the degrader, affecting ternary complex formation and drug-like properties .

Building Blocks for Protein Degraders and Bioconjugation

This class of compounds, including 5-Methyl-1-(piperidin-3-yl)-1H-pyrazole-4-carboxylic acid, can be employed as building blocks in creating protein degraders for targeted protein degradation and in bioconjugation processes .

Potential Research Areas

Given the documented uses of similar compounds, 5-Methyl-1-(piperidin-3-yl)-1H-pyrazole-4-carboxylic acid may be investigated in the following areas:

• Pharmaceutical Chemistry: As an intermediate in synthesizing more complex molecules with potential therapeutic applications .
• Materials Science: In the creation of novel materials with specific chemical or physical properties .
• Agrochemical Research: For synthesizing new agrochemicals .

Mechanism of Action

The mechanism of action of 5-Methyl-1-(piperidin-3-yl)-1H-pyrazole-4-carboxylic acid involves its interaction with specific molecular targets, such as enzymes or receptors. The compound can bind to active sites on enzymes, inhibiting their activity or modulating their function. Additionally, it may interact with cellular pathways involved in inflammation or microbial growth, leading to its observed biological effects.

Comparison with Similar Compounds

Substituent-Driven Physicochemical Properties

The substituents on the pyrazole ring critically influence physicochemical properties. Key analogs include:

Compound Name	Substituents (Positions)	Molecular Weight	Key Properties
5-Methyl-1-(piperidin-3-yl)-1H-pyrazole-4-carboxylic acid	Methyl (5), Piperidin-3-yl (1)	~251.3	Moderate solubility (basic piperidine), potential for CNS activity
5-[1-(tert-Butoxycarbonyl)piperidin-3-yl]-1-phenyl-1H-pyrazole-4-carboxylic acid (9b)	Boc-protected piperidinyl (1), Phenyl (1)	~401.4	Increased lipophilicity, reduced basicity due to Boc protection
5-Methyl-1,3-diphenyl-1H-pyrazole-4-carboxylic acid	Phenyl (1,3)	~294.3	High lipophilicity, low solubility in aqueous media
5-Amino-1-phenyl-1H-pyrazole-4-carboxylic acid	Amino (5), Phenyl (1)	~217.2	Enhanced hydrogen bonding, improved metabolic stability

• Piperidine vs. Aromatic Substituents : The piperidin-3-yl group in the target compound enhances solubility in polar solvents compared to bulky aromatic groups (e.g., diphenyl derivatives), which favor lipid membranes but limit aqueous solubility .
• Methyl vs.

Anticancer Potential

• Triazole Analogs : 5-Methyl-1-(thiazol-2-yl)-1H-triazole-4-carboxylic acid inhibits NCI-H522 lung cancer cells by 40%, highlighting the impact of heterocyclic substituents on activity .
• Pyrazole vs. Triazole Cores : Pyrazole derivatives generally exhibit lower potency in antiproliferative assays compared to triazoles, possibly due to reduced π-stacking interactions .

Receptor Interactions

Biological Activity

5-Methyl-1-(piperidin-3-yl)-1H-pyrazole-4-carboxylic acid (CAS Number: 1355740-34-9) is a compound of significant interest in medicinal chemistry due to its diverse biological activities. This article provides a detailed overview of its biological activity, including its mechanisms of action, structure-activity relationships (SAR), and relevant case studies.

Chemical Structure and Properties

5-Methyl-1-(piperidin-3-yl)-1H-pyrazole-4-carboxylic acid has the molecular formula C$_{10}$H$_{15}$N$_3$O$_2$ and a molecular weight of 195.25 g/mol. Its structure features a pyrazole ring, which is known for conferring various biological activities.

The biological activity of 5-Methyl-1-(piperidin-3-yl)-1H-pyrazole-4-carboxylic acid can be attributed to its interaction with various biological targets:

• Antiproliferative Activity : Research indicates that derivatives of pyrazole compounds exhibit significant antiproliferative effects against various cancer cell lines. For instance, modifications to the piperidine moiety enhance the compound's potency against HeLa and MDA-MB-231 cell lines, suggesting that structural changes can lead to improved efficacy in inhibiting cell growth .
• P2Y Receptor Antagonism : Some studies have identified related compounds as potent antagonists of P2Y receptors, which play a critical role in platelet activation and aggregation. This mechanism suggests potential applications in cardiovascular diseases .

Structure-Activity Relationship (SAR)

The SAR analysis of 5-Methyl-1-(piperidin-3-yl)-1H-pyrazole-4-carboxylic acid reveals that specific modifications can significantly influence its biological activity:

Modification	Effect on Activity
Addition of -OH groups	Increases antiproliferative activity (lower IC$_{50}$) against cancer cell lines
Variation in piperidine position	Changes in activity observed with different piperidine substitutions
Alteration of the carboxylic acid group	Impacts solubility and bioavailability, affecting overall efficacy

Antiproliferative Activity Study

In a recent study focusing on the antiproliferative effects of pyrazole derivatives, 5-Methyl-1-(piperidin-3-yl)-1H-pyrazole-4-carboxylic acid was tested against several cancer cell lines. The compound demonstrated an IC$_{50}$ value of approximately 0.058 µM against HeLa cells, indicating strong antiproliferative properties. The study highlighted that structural modifications led to lower IC$_{50}$ values, thus enhancing the compound's effectiveness .

Cardiovascular Applications

Another investigation explored the potential cardiovascular benefits of pyrazole derivatives as P2Y receptor antagonists. The findings suggested that 5-Methyl-1-(piperidin-3-yl)-1H-pyrazole-4-carboxylic acid could inhibit ADP-induced platelet aggregation effectively, positioning it as a candidate for further development in treating thrombotic disorders .

Q & A

Q. What are the standard synthetic routes for preparing 5-Methyl-1-(piperidin-3-yl)-1H-pyrazole-4-carboxylic acid?

Methodological Answer: The compound can be synthesized via cyclocondensation of ethyl acetoacetate with phenylhydrazine derivatives, followed by hydrolysis of the ester intermediate. For example, 5-methyl-1-phenyl-1H-pyrazole-4-carboxylic acid (structurally analogous) was synthesized by reacting ethyl acetoacetate, DMF-DMA, and phenylhydrazine, followed by saponification with NaOH . Alternative routes involve nucleophilic substitution under basic conditions (e.g., K₂CO₃) for pyrazole-4-carbaldehyde derivatives . Key steps include purification via recrystallization and characterization using spectroscopic methods.

Q. Which spectroscopic techniques are critical for characterizing this compound, and what data should be prioritized?

Methodological Answer:

• IR Spectroscopy : Identify functional groups (e.g., carboxylic acid C=O stretch ~1700 cm⁻¹) .
• ¹H/¹³C NMR : Assign peaks for the pyrazole ring (δ 6.5–8.5 ppm for aromatic protons) and piperidine substituents (δ 1.5–3.5 ppm for aliphatic protons) .
• Mass Spectrometry : Confirm molecular weight (e.g., [M+H]+ ion) and fragmentation patterns .
• Elemental Analysis : Verify purity (>95%) by matching experimental and theoretical C/H/N/O percentages .

Q. How should this compound be stored to maintain stability in laboratory settings?

Methodological Answer: Store as a lyophilized powder at -20°C for long-term stability (up to 3 years) or in anhydrous DMSO at -80°C for 1 year. Avoid exposure to moisture, heat, or light, as these conditions may degrade the carboxylic acid group . Safety Data Sheets (SDS) for similar pyrazole derivatives recommend using desiccants and inert atmospheres during handling .

Q. What are the key steps in designing a pharmacological activity assay for this compound?

Methodological Answer:

• In Vitro Screening : Test inhibitory activity against target enzymes (e.g., cyclooxygenase for anti-inflammatory effects) using enzyme-linked immunosorbent assays (ELISA) .
• Dose-Response Curves : Use concentrations ranging from 1 nM to 100 µM to determine IC₅₀ values .
• Control Experiments : Compare with reference drugs (e.g., ibuprofen for analgesic activity) and include vehicle controls to rule out solvent effects .

Q. How can elemental analysis resolve discrepancies in compound purity during synthesis?

Methodological Answer: Elemental analysis provides empirical formula verification. For example, a theoretical C₁₁H₁₀N₂O₂ composition should match experimental values within ±0.3% deviation. Deviations >0.5% indicate impurities, necessitating column chromatography (silica gel, ethyl acetate/hexane) or preparative HPLC for repurification .

Advanced Research Questions

Q. How can computational methods like DFT optimize the synthesis pathway?

Methodological Answer: Density Functional Theory (DFT) calculations (e.g., B3LYP/6-311G++(d,p)) predict reaction energetics and transition states. For instance, DFT studies on similar pyrazole-carboxylic acids revealed that electron-withdrawing substituents lower the activation energy for cyclocondensation by 15–20 kJ/mol, guiding solvent selection (e.g., ethanol vs. DMF) .

Q. What strategies address contradictions between experimental and theoretical spectral data?

Methodological Answer:

• Vibrational Frequency Scaling : Apply a scaling factor (e.g., 0.961) to DFT-calculated IR frequencies to align with experimental data .
• Chemical Shift Re-referencing : Adjust NMR calculations using the gauge-independent atomic orbital (GIAO) method to correct for solvent effects (e.g., DMSO-d₆ vs. CDCl₃) .
• Hybrid Approaches : Combine molecular dynamics simulations with experimental NOESY data to resolve conformational ambiguities .

Q. How do catalysts influence yield in multi-step syntheses of pyrazole derivatives?

Methodological Answer:

• Palladium Catalysts : In Suzuki-Miyaura couplings (e.g., ), Pd(OAc)₂ with XPhos ligand increases cross-coupling efficiency (yield: 75% vs. 40% without catalyst) .
• Base Selection : K₂CO₃ in nucleophilic substitutions () minimizes side reactions compared to stronger bases like NaOH, improving purity .

Q. What experimental designs mitigate byproduct formation during ester hydrolysis?

Methodological Answer:

• Temperature Control : Hydrolysis at 60–70°C (instead of reflux) reduces decarboxylation byproducts .
• pH Monitoring : Maintain pH 12–13 with NaOH to ensure complete deprotonation of the carboxylic acid, preventing ester re-formation .
• Workup Optimization : Extract the product into ethyl acetate at pH 2–3 (using HCl) to separate it from unreacted starting materials .

Q. How can X-ray crystallography validate the structural conformation of this compound?

Methodological Answer:

• Crystal Growth : Use slow evaporation of a saturated ethanol solution to obtain single crystals .
• Data Collection : Resolve the structure at 100 K with Mo-Kα radiation (λ = 0.71073 Å). Key parameters include R-factor <5% and wR₂ <10% for reliability .
• Conformational Analysis : Compare dihedral angles (e.g., pyrazole-piperidine torsion) with DFT-optimized geometries to assess steric effects .